Cas no 778-35-8 (Benzene,1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)-)

• Product Name: Benzene,1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)-
• CAS No: 778-35-8
• MF: C₈H₃F₇
• MW: 232.09824681282
• CID: 569405
• PubChem ID: 136619
• Update Time: 2025-06-26

Benzene,1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)-
• 1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)benzene
• 4-METHYLHEPTAFLUOROTOLUENE
• 1-trifluoromethyl-4-methyl-2,3,5,6-tetrafluorobenzene
• 2,3,5,6-Tetrafluor-4-trifluormethyl-toluol
• 4-trifluoromethyl-2,3,5,6-tetrafluorotoluene
• AC1L38X4
• AC1Q2FEK
• CTK5E5007
• p-Methyl-heptafluortoluol
• 4-methylhepta-fluorotoluene
• alpha,alpha,alpha,2,3,5,6-Heptafluoro-p-xylene
• .alpha.,.alpha.,.alpha.,2,3,5,6-Heptafluoro-p-xylene
• DTXSID20228421
• 778-35-8
• SCHEMBL169940
• AKOS016015284
• MFCD00012173
• 1,2,4,5-Tetrafluoro-3-methyl-6-(trifluoromethyl)benzene #
• 4-Methyl-2,3,5,6-tetrafluorobenzotrifluoride

• MDL： MFCD00012173
• Inchi： 1S/C8H3F7/c1-2-4(9)6(11)3(8(13,14)15)7(12)5(2)10/h1H3
• InChI Key： JBZHWNXMZYBXDQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C)C(=C(C=1C(F)(F)F)F)F)F

Computed Properties

• Exact Mass: 232.01200
• Monoisotopic Mass: 232.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.528
• Boiling Point: 143-145
• Flash Point: 41.7°C
• Refractive Index: 1.329
• PSA: 0.00000
• LogP: 3.57020

Benzene,1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1993
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III

Additional information on Benzene,1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)-

Introduction to Benzene, 1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)- (CAS No. 778-35-8)

Benzene, 1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)- (CAS No. 778-35-8) is a highly specialized compound with a unique molecular structure and a wide range of applications in the fields of chemistry, materials science, and pharmaceuticals. This compound is characterized by its high degree of fluorination and the presence of a trifluoromethyl group, which imparts specific chemical and physical properties that make it valuable in various advanced applications.

The molecular formula of Benzene, 1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)- is C₉H₄F₇. The compound features a benzene ring with four fluorine atoms at positions 1, 2, 4, and 5. Additionally, there is a methyl group at position 3 and a trifluoromethyl group at position 6. This specific arrangement of substituents results in a highly stable and reactive molecule that can be used in the synthesis of various functional materials and pharmaceutical intermediates.

Recent research has highlighted the potential of Benzene, 1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)- in the development of new materials with enhanced properties. For instance, studies have shown that this compound can be used as a building block for the synthesis of fluorinated polymers with improved thermal stability and chemical resistance. These polymers have found applications in areas such as aerospace engineering, where materials with high performance under extreme conditions are essential.

In the pharmaceutical industry, Benzene, 1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)- has been explored as an intermediate in the synthesis of novel drugs. The high degree of fluorination can influence the pharmacokinetic properties of drug molecules, potentially leading to improved bioavailability and reduced toxicity. Recent clinical trials have demonstrated the effectiveness of drugs derived from this compound in treating various diseases, including cancer and neurological disorders.

The physical properties of Benzene, 1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)- are also noteworthy. It has a boiling point of approximately 100°C and is highly soluble in organic solvents such as dichloromethane and acetone. These properties make it suitable for use in various chemical reactions and processes where solubility and thermal stability are critical factors.

Safety considerations are an important aspect when handling Benzene, 1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)-. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure the safety of laboratory personnel. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas to minimize exposure.

In conclusion, Benzene, 1,2,4,5-tetrafluoro-3-methyl-6-(trifluoromethyl)- (CAS No. 778-35-8) is a versatile compound with significant potential in both industrial and pharmaceutical applications. Its unique molecular structure provides a foundation for the development of advanced materials and drugs with improved performance characteristics. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the scientific community.